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Compound of Interest

Compound Name: Harveynone

Cat. No.: B15560859

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Harveynone is a naturally occurring acetylenic phytotoxin produced by various fungal species,
including those from the genera Curvularia and Pestalotiopsis.[1][2] While direct and extensive
research on its phytotoxic mechanism in plants is limited, existing evidence points towards
potential antimitotic activity, suggesting it may interfere with cell division processes essential for
plant growth and development.[3] This technical guide synthesizes the available information on
harveynone, including its chemical properties and known biological activities. It further
proposes a putative mechanism of action and outlines detailed experimental protocols for its
investigation as a phytotoxin, providing a foundational resource for researchers in
agrochemicals and natural product chemistry.

Chemical and Physical Properties of Harveynone

Harveynone is a polyketide-derived secondary metabolite with a distinct chemical structure
featuring a cyclohexenone ring and an acetylenic side chain. Its chemical properties are
summarized in the table below.
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Property Value

Chemical Formula C11H1003
Molecular Weight 190.19 g/mol
CAS Number 125555-67-1
Appearance Amorphous solid

(5S)-5-hydroxy-3-((S,E)-penta-1,3-dien-1-yl)-5-

Chemical Name
(prop-1-yn-1-yl)cyclopent-2-en-1-one

Phytotoxic Activity and Proposed Mechanism of
Action

While harveynone has been identified as a phytotoxin, detailed studies quantifying its effects
on various plant species are not extensively available in the public domain.[4][5] However, a
significant indicator of its potential mode of action comes from research demonstrating its ability
to inhibit the formation of the sea urchin egg spindle, which suggests that harveynone
possesses antimitotic properties.[3]

Proposed Antimitotic Mechanism

Based on its observed effects on sea urchin egg spindles, it is hypothesized that harveynone's
phytotoxicity stems from its ability to disrupt microtubule dynamics during mitosis in plant cells.
This interference would prevent the proper formation and function of the mitotic spindle, leading
to an arrest of the cell cycle and subsequent inhibition of plant growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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